Cas no 31685-34-4 (1,1'-(1H-pyrrole-2,5-diyl)bis-Ethanone)

• Product Name: 1,1'-(1H-pyrrole-2,5-diyl)bis-Ethanone
• CAS No: 31685-34-4
• MF: C₈H₉NO₂
• MW: 151.162562131882
• CID: 299934
• PubChem ID: 12379766
• Update Time: 2025-04-19

1,1'-(1H-pyrrole-2,5-diyl)bis-Ethanone Chemical and Physical Properties

Names and Identifiers

• 1,1'-(1H-pyrrole-2,5-diyl)bis-Ethanone
• 2,5-diacetylpyrrole
• Ethanone,1,1'-(1H-pyrrole-2,5-diyl)bis-
• Pyrrole,2,5-diacetyl- (6CI,8CI)
• 1,1'-(1H-pyrrole-2,5-diyl)diethanone
• 2,5-Diacetylpyrrol
• SCHEMBL18744693
• 31685-34-4

• Inchi： 1S/C8H9NO2/c1-5(10)7-3-4-8(9-7)6(2)11/h3-4,9H,1-2H3
• InChI Key： XBGJHMUFLXNHIV-UHFFFAOYSA-N
• SMILES： O=C(C)C1=CC=C(C(C)=O)N1

Computed Properties

• Exact Mass: 151.06337
• Monoisotopic Mass: 151.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 49.9Ų

Experimental Properties

• PSA: 49.93

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones